Cas no 749822-83-1 (Hydroxylamine, O-[3-(4-fluorophenyl)-2-propynyl]- (9CI))

• Product Name: Hydroxylamine, O-[3-(4-fluorophenyl)-2-propynyl]- (9CI)
• CAS No: 749822-83-1
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 876103
• PubChem ID: 10702191
• Update Time: 2025-04-19

Hydroxylamine, O-[3-(4-fluorophenyl)-2-propynyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[3-(4-fluorophenyl)-2-propynyl]- (9CI)
• 1-[3-(Aminooxy)-1-propyn-1-yl]-4-fluorobenzene
• 749822-83-1

• Inchi： 1S/C9H8FNO/c10-9-5-3-8(4-6-9)2-1-7-12-11/h3-6H,7,11H2
• InChI Key： IUISSBCOUSBNTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#CCON)=CC=1

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes